Cas no 2137867-27-5 (2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2137867-27-5
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• CID: 5831445
• PubChem ID: 165477620
• Update Time: 2025-07-22

2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid
• 2137867-27-5
• EN300-1074487

• Inchi： 1S/C10H15N3O4S/c1-18(16,17)8-4-12-13(5-8)6-10(11,9(14)15)7-2-3-7/h4-5,7H,2-3,6,11H2,1H3,(H,14,15)
• InChI Key： MSKXDFWPJMVGAN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C(=O)O)(C1CC1)N)(=O)=O

Computed Properties

• Exact Mass: 273.07832714g/mol
• Monoisotopic Mass: 273.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 124Ų

Additional information on 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid

Introduction to 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2137867-27-5)

2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid, identified by the CAS number 2137867-27-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropyl substituent and a pyrazole moiety, which are known for their diverse biological activities. The presence of a methanesulfonyl group further enhances its structural complexity and potential pharmacological properties.

The molecular structure of 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid consists of a propanoic acid backbone modified with an amino group at the second carbon and a pyrazole ring linked at the third carbon. The pyrazole ring is further functionalized with a 4-methanesulfonyl group, which is a common pharmacophore in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. This specific arrangement of functional groups makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammatory and immunomodulatory pathways. The cyclopropyl group in 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid has been shown to enhance binding affinity to certain biological targets, making it an attractive scaffold for drug design. Additionally, the methanesulfonyl moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

Current research in the field of immunology has highlighted the importance of modulating immune responses to treat various diseases, including autoimmune disorders and cancer. The pyrazole ring in 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid has been identified as a key structural element that can interact with immune receptors, potentially leading to the development of new immunomodulatory drugs. Studies have demonstrated that pyrazole derivatives exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Moreover, the propanoic acid backbone of this compound provides a versatile platform for further chemical modifications, allowing researchers to explore different analogs with enhanced pharmacological profiles. The amino group at the second carbon can be readily functionalized to introduce additional substituents that may improve binding affinity or metabolic stability. These modifications are crucial for optimizing drug candidates for clinical use.

The synthesis of 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and cyclization processes, are employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensures the accurate characterization of the compound's structure.

In vitro studies have begun to uncover the potential biological activities of 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoic acid. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain.

Additionally, research has explored the interaction between 2-amino-2-cyclopropyl-3-(4-methanesulfonyl-1H-pyrazol-1-y)propanoic acid and various protein targets using computational modeling techniques. These studies have provided insights into how the compound's structure aligns with biological receptors, offering a rational basis for designing more potent derivatives. Computational approaches such as molecular docking and molecular dynamics simulations have been instrumental in predicting binding affinities and identifying optimal conformations for drug-receptor interactions.

The potential therapeutic applications of 2-amino--cyclopropyl--3--(4--methanesulfonyl--1H--pyrazol--1--y)propanoic acid are broad and span multiple disease areas. In oncology, for instance, pyrazole derivatives have shown promise as inhibitors of kinases involved in cancer cell proliferation. The cyclopropyl group may enhance selectivity by improving binding interactions with specific kinase domains. Similarly, in neurology, compounds with similar structural features have been investigated for their potential role in modulating neurotransmitter systems affected by neurological disorders.

In conclusion, 2-amino-- 2--cyclopropyl-- 3--(4--methanesulfonyl-- 1H--pyrazol-- 1--y)propanoic acid (CAS No. 2137867--27--5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic potential further. As our understanding of disease pathways continues to evolve, this compound serves as a valuable tool for developing novel treatments that address unmet medical needs.